2-(furan-2-yl)-2-hydroxy-2-(thiophen-3-yl)-S-(1,3,5-trimethyl-1H-pyrazol-4-yl)ethane-1-sulfonamido

• IUPAC Name: N-[2-(furan-2-yl)-2-hydroxy-2-thiophen-3-ylethyl]-1,3,5-trimethylpyrazole-4-sulfonamide
• InChI: InChI=1S/C16H19N3O4S2/c1-11-15(12(2)19(3)18-11)25(21,22)17-10-16(20,13-6-8-24-9-13)14-5-4-7-23-14/h4-9,17,20H,10H2,1-3H3
• InChI Key: JLNPYFJPJREBGQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NN1C)C)S(=O)(=O)NCC(C2=CSC=C2)(C3=CC=CO3)O
• Molecular Formula: C16H19N3O4S2
• Molecular Weight: 381.5 g/mol

Description

2-(furan-2-yl)-2-hydroxy-2-(thiophen-3-yl)-S-(1,3,5-trimethyl-1H-pyrazol-4-yl)ethane-1-sulfonamido is a useful research compound. Its molecular formula is C16H19N3O4S2 and its molecular weight is 381.47. The purity is usually 95%.
BenchChem offers high-quality 2-(furan-2-yl)-2-hydroxy-2-(thiophen-3-yl)-S-(1,3,5-trimethyl-1H-pyrazol-4-yl)ethane-1-sulfonamido suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(furan-2-yl)-2-hydroxy-2-(thiophen-3-yl)-S-(1,3,5-trimethyl-1H-pyrazol-4-yl)ethane-1-sulfonamido including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Reactions

• Catalytic Reactions and Synthesis: Studies have demonstrated efficient methods for constructing complex molecules involving furan and thiophene units. For instance, copper/silver-mediated cascade reactions allow for the construction of 2-sulfonylbenzo[b]furans, showcasing the potential for creating complex structures from simpler precursors in a single step through protodecarboxylation and bond formation processes (Li & Liu, 2014). Similarly, palladium-catalyzed cross-coupling reactions have been used to build aromatic thioethers, indicating the versatility of furan and thiophene moieties in facilitating complex synthetic pathways (Qiao, Wei, & Jiang, 2014).

Biological and Pharmacological Applications

• Antimicrobial and Antithrombotic Activities: Derivatives of furan and thiophene have been evaluated for their biological activities, including antimicrobial and antithrombotic effects. For example, chitosan Schiff bases based on heterocyclic moieties, including furan and thiophene, have shown promise in antimicrobial applications (Hamed et al., 2020). Furthermore, diaryl furan derivatives have been studied for their inhibitory activity against enzymes involved in the inflammatory pathway, suggesting potential for developing potent anti-inflammatory and antithrombotic drugs (Sekhar et al., 2009).

Material Science and Catalysis

• Synthesis of Heterocycles: Furan and thiophene units are crucial in the synthesis of heterocyclic compounds, which are essential in materials science and pharmaceuticals. Methods have been developed for synthesizing polysubstituted pyrroles, indicating the role of furan and thiophene derivatives in accessing structurally diverse heterocycles, which can be applied in creating new materials and drugs (Kumar, Rāmānand, & Tadigoppula, 2017).